Cas no 1454610-39-9 (Methyl 4-butoxy-3,5-dichlorobenzoate)

• Product Name: Methyl 4-butoxy-3,5-dichlorobenzoate
• CAS No: 1454610-39-9
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.14
• CID: 5079518
• Update Time: 2025-06-11

Methyl 4-butoxy-3,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-butoxy-3,5-dichlorobenzoate

• Inchi： 1S/C12H14Cl2O3/c1-3-4-5-17-11-9(13)6-8(7-10(11)14)12(15)16-2/h6-7H,3-5H2,1-2H3
• InChI Key： CFVQJTIQOBDPJU-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)OC)=CC=1Cl)Cl)CCCC

Additional information on Methyl 4-butoxy-3,5-dichlorobenzoate

Recent Advances in the Study of Methyl 4-butoxy-3,5-dichlorobenzoate (CAS: 1454610-39-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-butoxy-3,5-dichlorobenzoate (CAS: 1454610-39-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. This research brief consolidates the latest findings and provides an in-depth analysis of its current applications and future prospects.

The compound's structure, characterized by a benzoate ester with butoxy and dichloro substitutions, has been explored for its role in modulating biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of specific inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. The study utilized in vitro assays and molecular docking simulations to elucidate its mechanism of action, revealing high binding affinity to target proteins.

Further research has investigated the synthetic pathways for Methyl 4-butoxy-3,5-dichlorobenzoate, with recent advancements enabling higher yields and purity. A team at the University of Cambridge developed a novel catalytic method that reduces byproduct formation, as detailed in their 2024 publication in Organic Process Research & Development. This methodological improvement is critical for scaling up production for preclinical studies.

In addition to its anti-inflammatory properties, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate potential anticancer activity. The compound showed selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. These findings, though preliminary, highlight the need for further investigation into its therapeutic potential and safety profile.

The pharmacokinetic properties of Methyl 4-butoxy-3,5-dichlorobenzoate have also been a focus of recent research. A 2023 pharmacokinetic study in rats, published in Xenobiotica, reported favorable absorption and distribution characteristics, with moderate metabolic stability. These results suggest that the compound may have suitable drug-like properties for further development.

Looking forward, researchers are exploring structural analogs of Methyl 4-butoxy-3,5-dichlorobenzoate to optimize its biological activity and reduce potential toxicity. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these modifications. The compound's versatility makes it a promising scaffold for the development of novel therapeutic agents across multiple disease areas.

In conclusion, Methyl 4-butoxy-3,5-dichlorobenzoate (CAS: 1454610-39-9) represents an exciting area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with recent advances in synthesis and characterization, position it as a valuable compound for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.